Cas no 96498-79-2 (3-amino-6-bromo-3,4-dihydroquinazolin-4-one)

• Product Name: 3-amino-6-bromo-3,4-dihydroquinazolin-4-one
• CAS No: 96498-79-2
• MF: C₈H₆BrN₃O
• MW: 240.056740283966
• MDL: MFCD07838463
• CID: 800356
• PubChem ID: 8893232
• Update Time: 2025-04-19

3-amino-6-bromo-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-amino-6-bromo-
• 3-AMINO-6-BROMOQUINAZOLIN-4(3H)-ONE
• 3-amino-6-bromoquinazolin-4-one
• 3-amino-6-bromo-3,4-dihydroquinazolin-4-one
• SCHEMBL3751890
• 96498-79-2
• KAUIMEGESZUAKR-UHFFFAOYSA-N
• 3-Amino-6-bromo-quinazolin-4(3H)-one
• [3-[(Pyrrolidin-1-yl)carbonyl]phenyl]boronic acid
• EN300-23791
• DTXSID00429252
• Z164708516
• AKOS000126806

• MDL： MFCD07838463
• Inchi： 1S/C8H6BrN3O/c9-5-1-2-7-6(3-5)8(13)12(10)4-11-7/h1-4H,10H2
• InChI Key： KAUIMEGESZUAKR-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(N(C=N2)N)=O

Computed Properties

• Exact Mass: 238.96942g/mol
• Monoisotopic Mass: 238.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.89
• Boiling Point: 416.1°Cat760mmHg
• Flash Point: 205.5°C
• Refractive Index: 1.753